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Compound of Interest

Compound Name: GNE 2861

Cat. No.: B15603962 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
GNE-2861 is a potent and selective inhibitor of the group II p21-activated kinases (PAKs),

demonstrating significant potential in preclinical cancer research. These application notes

provide detailed protocols for utilizing GNE-2861 in cell culture experiments to investigate its

effects on cell signaling, viability, and migration.

Mechanism of Action
GNE-2861 is an ATP-competitive inhibitor that selectively targets the group II PAKs: PAK4,

PAK5, and PAK6.[1][2][3][4] It exhibits high selectivity for this group over the group I PAKs

(PAK1, PAK2, and PAK3).[5][6] By inhibiting these kinases, GNE-2861 can modulate

downstream signaling pathways involved in cell proliferation, survival, and cytoskeletal

dynamics.[7]

Quantitative Data
The inhibitory activity and solubility of GNE-2861 are summarized in the tables below.

Table 1: Inhibitory Potency (IC50) of GNE-2861
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Target IC50 (nM)

PAK4 7.5[1][2][3][4][5][8]

PAK5 36[1][2][3][4]

PAK6 126[1][2][3][4]

Table 2: Selectivity of GNE-2861 for Group II vs. Group I PAKs

Target IC50 (µM)

PAK1 5.42[5][6]

PAK2 0.97[5][6]

PAK3 >10[5][6]

Table 3: Solubility of GNE-2861

Solvent Solubility

DMSO 81-100 mM[2][5][8]

Ethanol 40-100 mM[2][8]

Water Insoluble[2]

Signaling Pathway
GNE-2861 primarily targets PAK4, a key downstream effector of the Rho GTPase, Cdc42.

PAK4 plays a crucial role in various oncogenic signaling pathways, including those that

regulate cell cycle progression, apoptosis, and cell migration. Inhibition of PAK4 by GNE-2861

can lead to the modulation of downstream targets such as LIMK1 and cofilin, which are

involved in actin cytoskeleton dynamics.
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GNE-2861 inhibits the PAK4 signaling pathway.

Experimental Protocols
Protocol 1: Cell Culture and GNE-2861 Treatment
This protocol outlines the general procedure for culturing cancer cell lines and treating them

with GNE-2861. Specific details for commonly used cell lines are provided.
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Materials:

Cancer cell lines (e.g., MCF-7, MDA-MB-436, MCF-7/LCC2)

Complete culture medium (specific to cell line)

GNE-2861 (solubilized in DMSO)

Phosphate-buffered saline (PBS)

Trypsin-EDTA

96-well, 24-well, or 6-well plates

Incubator (37°C, 5% CO2)

Procedure:

Cell Seeding:

Culture cells in appropriate flasks until they reach 70-80% confluency.

Trypsinize the cells and perform a cell count.

Seed the cells into the desired plates at the appropriate density. Seeding densities will

vary depending on the cell line and the duration of the experiment.

GNE-2861 Preparation:

Prepare a stock solution of GNE-2861 in DMSO (e.g., 10 mM).

On the day of the experiment, dilute the stock solution in complete culture medium to the

desired final concentrations. It is recommended to perform a dose-response curve to

determine the optimal concentration for your cell line and assay. A common concentration

range to start with is 0.1-50 µM.[5][6]

Treatment:
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After allowing the cells to adhere overnight, remove the old medium and replace it with the

medium containing the various concentrations of GNE-2861.

Include a vehicle control (medium with the same concentration of DMSO used in the

highest GNE-2861 treatment).

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Cell Line Specific Recommendations:

MCF-7 (Human Breast Adenocarcinoma):

Medium: DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

Notes: These cells are estrogen receptor-positive.

MDA-MB-436 (Human Breast Cancer):

Medium: Leibovitz's L-15 Medium supplemented with 10% FBS, 10 µg/ml insulin, and 16

µg/ml glutathione.

Notes: These cells are often used in migration and invasion studies.

MCF-7/LCC2 (Tamoxifen-Resistant Breast Cancer):

Medium: DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

Notes: These cells are a model for acquired tamoxifen resistance and are useful for

studying mechanisms of drug resistance.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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